Cas no 606133-91-9 (Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-4-(ethylsulfonyl)- (9CI))

• Product Name: Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-4-(ethylsulfonyl)- (9CI)
• CAS No: 606133-91-9
• MF: C₁₄H₂₀N₂O₆S₂
• MW: 376.448401451111
• CID: 953146
• PubChem ID: 3226798
• Update Time: 2025-04-19

Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-4-(ethylsulfonyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-4-(ethylsulfonyl)- (9CI)
• 1-(2,3-Dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-(ethylsulfonyl)pip erazine
• SR-01000329500-1
• SR-01000329500
• 606133-91-9
• HMS2912C21
• PIPERAZINE, 1-[(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)SULFONYL]-4-(ETHYLSULFONYL)-
• CHEMBL1404156
• Piperazine,1-[(2,3-dihydro-1,4-benzodioxin-6-yl)sulfonyl]-4-(ethylsulfonyl)-(9ci)
• SMR000602236
• MLS001229607
• AKOS000787966
• 1-(2,3-Dihydro-benzo[1,4]dioxine-6-sulfonyl)-4-ethanesulfonyl-piperazine
• DB-277682

• Inchi： 1S/C14H20N2O6S2/c1-2-23(17,18)15-5-7-16(8-6-15)24(19,20)12-3-4-13-14(11-12)22-10-9-21-13/h3-4,11H,2,5-10H2,1H3
• InChI Key： MJMVNACHAAVAOK-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCN(CC1)S(C1C=CC2=C(C=1)OCCO2)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 376.07627871g/mol
• Monoisotopic Mass: 376.07627871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 110Ų